![molecular formula C13H18N2O2 B046582 Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate CAS No. 121912-29-6](/img/structure/B46582.png)
Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate
Overview
Description
Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate, commonly referred to as EPC, is an organic compound with a molecular formula of C11H15NO2. It is a colorless, crystalline solid with a melting point of 80-82°C. EPC is a versatile compound that has a wide range of applications in the fields of biochemistry and medicinal chemistry, including the synthesis of new drugs and the development of novel therapeutic agents.
Scientific Research Applications
Inhibitors for Mycobacterium tuberculosis
Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate derivatives have been utilized in the design and synthesis of novel inhibitors targeting Mycobacterium tuberculosis. For instance, a study by Jeankumar et al. (2013) developed a series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates. These compounds showed promising activity against Mycobacterium tuberculosis with significant in vitro inhibition.
Synthesis of Pyridine Derivatives
This compound is also involved in the synthesis of pyridine derivatives. A study by Paronikyan et al. (2016) describes the reaction of ethyl 1-amino-8,8-dimethyl-5-(piperidin-1-yl)-8,9-dihydro-6H-pyrano[4,3-d]thieno[2,3-b]pyridine-2-carboxylate with various agents, leading to the synthesis of novel pyridine-based compounds.
Pharmaceutical Intermediates
In the pharmaceutical industry, this compound has been employed in the synthesis of intermediates for anticancer drugs. A study by Wang et al. (2017) focused on a rapid synthetic method for producing 1-(2-(piperidin-1-yl)ethyl)-1H-pyrrole-2-carbaldehyde, an important intermediate in small molecule anticancer drugs.
Preparation of Chemical Complexes
This compound has been used in the preparation of various chemical complexes. For example, Prakash et al. (2014) synthesized and characterized complexes of ethyl 4-phenylthiocarbamoyl piperazine-1-carboxylate with Ni(II), Zn(II), and Cd(II) using spectroscopic and DFT techniques.
Antibacterial and Antifungal Agents
Compounds derived from this compound have also shown potential as antibacterial and antifungal agents. A study by Shafi et al. (2021) synthesized new piperidine substituted benzothiazole derivatives and found that some compounds displayed significant antibacterial and antifungal activities.
properties
IUPAC Name |
ethyl 1-pyridin-4-ylpiperidine-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2/c1-2-17-13(16)11-5-9-15(10-6-11)12-3-7-14-8-4-12/h3-4,7-8,11H,2,5-6,9-10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXLGGUQVDXBVGX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C2=CC=NC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60432545 | |
Record name | Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60432545 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
121912-29-6 | |
Record name | Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60432545 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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